Cas no 65462-84-2 (3-[3-(2-Cyanoethylsulfanyl)propylsulfanyl]propanenitrile)

3-[3-(2-Cyanoethylsulfanyl)propylsulfanyl]propanenitrile structure
65462-84-2 structure
Product Name:3-[3-(2-Cyanoethylsulfanyl)propylsulfanyl]propanenitrile
CAS No:65462-84-2
MF:C9H14N2S2
MW:214.350859165192
CID:2793959
PubChem ID:71370566
Update Time:2025-04-21

3-[3-(2-Cyanoethylsulfanyl)propylsulfanyl]propanenitrile Chemical and Physical Properties

Names and Identifiers

    • 65462-84-2
    • DTXSID80793544
    • SCHEMBL11908474
    • 3,3'-(Propane-1,3-diyldisulfanediyl)dipropanenitrile
    • 3-[3-(2-Cyanoethylsulfanyl)propylsulfanyl]propanenitrile
    • Inchi: 1S/C9H14N2S2/c10-4-1-6-12-8-3-9-13-7-2-5-11/h1-3,6-9H2
    • InChI Key: ZMTPKMSAAHLZSA-UHFFFAOYSA-N
    • SMILES: S(CCC#N)CCCSCCC#N

Computed Properties

  • Exact Mass: 214.05984080Da
  • Monoisotopic Mass: 214.05984080Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 8
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 98.2Ų
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